Cas no 2171846-15-2 (2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetamidoacetic acid)

• Product Name: 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetamidoacetic acid
• CAS No: 2171846-15-2
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6084772
• PubChem ID: 165456600
• Update Time: 2025-08-05

2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetamidoacetic acid
• EN300-1504784
• 2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)acetamido]acetic acid
• 2171846-15-2

• Inchi： 1S/C24H25N3O6/c28-20(25-12-21(29)30)11-26-22(31)24(9-10-24)14-27-23(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,25,28)(H,26,31)(H,27,32)(H,29,30)
• InChI Key： LIIZOUHKFKXRNY-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Additional information on 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetamidoacetic acid

Compound CAS No 2171846-15-2: A Comprehensive Overview

The compound with CAS No 2171846-15-2, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido)acetamidoacetic acid, is a highly specialized molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. Its structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, plays a crucial role in its functionality. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in the synthesis of complex peptides and proteins.

One of the key features of this compound is its ability to form stable amide bonds, which is essential in the construction of bioactive molecules. Researchers have demonstrated that the compound's cyclopropyl group contributes to its stability and reactivity, making it a valuable component in organic synthesis.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a building block for more complex molecules has led to its use in the development of new drugs targeting various diseases, including cancer and infectious diseases. Recent research has focused on optimizing its synthesis to improve yield and purity, ensuring its suitability for large-scale production.

The compound's chemical stability and solubility properties have also been extensively studied. These properties are critical for its use in drug delivery systems, where stability during storage and administration is paramount. Studies have shown that the compound exhibits excellent solubility in polar solvents, making it ideal for use in aqueous-based formulations.

Another area of interest is the compound's potential role in vaccine development. Its ability to serve as an adjuvant or carrier molecule has been explored in recent studies, with promising results indicating enhanced immune responses when used in conjunction with antigens.

From a structural standpoint, the compound's complexity lies in its combination of functional groups, including the Fmoc group, cyclopropyl ring, and amide linkages. These groups work synergistically to provide the molecule with unique chemical properties that are highly desirable in pharmaceutical applications.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the compound's molecular interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and elucidating its interaction mechanisms with other molecules.

In conclusion, CAS No 2171846-15-2 represents a significant advancement in organic chemistry, offering versatile applications across various fields. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents and drug delivery systems.